Cas no 72353-30-1 (Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]thio]-, methyl ester)

• Product Name: Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]thio]-, methyl ester
• CAS No: 72353-30-1
• MF: C₁₈H₁₈O₂S
• MW: 298.399323940277
• CID: 565678
• PubChem ID: 3055393
• Update Time: 2025-04-19

Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]thio]-, methyl ester
• (1-(2-Fluorenyl)-aethylmercapto)essigsaeuremethyl ester [German]
• methyl 2-[1-(9H-fluoren-2-yl)ethylsulfanyl]acetate
• (1-(2-Fluorenyl)-aethylmercapto)essigsaeuremethyl ester
• AC1MHPGZ
• Acetic acid, ((1-(9H-fluoren-2-yl)ethyl)thio)-, methyl ester, (+-)-
• LS-12149
• Methyl (+-)-((1-(9H-fluoren-2-yl)ethyl)thio)acetate
• Methyl {[1-(9H-fluoren-2-yl)ethyl]sulfanyl}acetate
• DTXSID80993148
• 72353-30-1

• Inchi： 1S/C18H18O2S/c1-12(21-11-18(19)20-2)13-7-8-17-15(9-13)10-14-5-3-4-6-16(14)17/h3-9,12H,10-11H2,1-2H3
• InChI Key： SRGMBILMALLPDG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C(C)C1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 298.10284
• Monoisotopic Mass: 298.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3